Ethanone, 1-phenyl-, oxime

• IUPAC Name: N-(1-phenylethylidene)hydroxylamine
• InChI: InChI=1S/C8H9NO/c1-7(9-10)8-5-3-2-4-6-8/h2-6,10H,1H3
• InChI Key: JHNRZXQVBKRYKN-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)C1=CC=CC=C1
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol
• CAS RN: 613-91-2

Description

“Ethanone, 1-phenyl-, oxime” is a chemical compound with the formula C8H9NO. It is also known by other names such as “Acetophenone, oxime” and "1-Phenyl-ethanone oxime".

Molecular Structure Analysis

The molecular structure of “Ethanone, 1-phenyl-, oxime” can be represented by the IUPAC Standard InChI: InChI=1S/C8H9NO/c1-7(9-10)8-5-3-2-4-6-8/h2-6,10H,1H3.

Physical And Chemical Properties Analysis

“Ethanone, 1-phenyl-, oxime” has a molecular weight of 135.16 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. Its exact mass and monoisotopic mass are 135.068413911 g/mol.

Scientific Research Applications

• Ethanone, 1-phenyl-, oxime, in its derivative forms, is used in the synthesis of complex molecular structures, which are then analyzed for their crystal structure, electronic transitions, and spectral features. This application is significant in the field of molecular structure analysis (Cai et al., 2020).

• The compound has been utilized in the extraction of copper from acidic solutions. Its derivatives demonstrate efficacy as extractants, surpassing some traditional methods (Krzyżanowska et al., 1989).

• Ethanone, 1-phenyl-, oxime derivatives have also been studied for their ability to form hydrogen bonding networks, which is significant for understanding molecular interactions in various chemical environments (Alcalde et al., 2008).

• In catalysis, certain derivatives of Ethanone, 1-phenyl-, oxime have been applied as ligands in palladium-catalyzed Suzuki–Miyaura coupling in water. This showcases its potential in facilitating chemical reactions in aqueous environments (Mondal & Bora, 2014).

• The compound is also significant in the study of complexation equilibria with various metal ions, which is crucial for understanding the behavior of metal ions in mixed solvent systems (Shokrollahi & Haghighi, 2012).

Safety and Hazards

Exposure to “Ethanone, 1-phenyl-, oxime” can cause irritation to the eyes, skin, and the respiratory and digestive tracts. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes.

Synthesis routes and methods I

Procedure details

Acetophenone (5.0 mL, 43 mmol) was dissolved in methanol (50 mL). Hydroxylamine hydrochloride (6.1 g, 88 mmol) was added to the mixture followed by 10N sodium hydroxide (10 mL, 100 mmol). Reaction was stirred at room temperature for 20 minutes. 10N Sodium hydroxide (5 mL, 50 mmol) was added to the mixture. Reaction was heated at reflux for 1 hour. Mixture was cooled to room temperature and stirred for 4 hours. Reaction mixture was concentrated in vacuo. Residue was treated with water. Mixture was extracted 2× diethyl ether. Combined extracts were washed 1× water, 1× brine. Organic layer was dried (magnesium sulfate), filtered and concentrated. Title compound was obtained as white solid in 76% yield. MS m/e (M+H)+=136.0.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

In a 50 ml round-bottom flask, a mixture of acetophenone, hydroxylamine hydrochloride in pyridine was stirred, at room temperature under nitrogen blanket, for five days. The reaction mixture was then concentrated under vacuum to remove most of pyridine. The oil was then distilled at 55° C. under 0.1 mbar. The product was obtained in 95% yield.

Q & A

Q1: Why is Ethanone, 1-phenyl-, oxime relevant in the context of biomass pyrolysis?

A: While identified as a constituent in the pyrolysis products of both cotton stalk [] and Eucalyptus urograndis wood [], Ethanone, 1-phenyl-, oxime is present in relatively small amounts. Its significance lies not in its abundance but in its potential implications. This compound, alongside other volatiles, contributes to the overall profile of emissions from biomass pyrolysis. Understanding the composition of these emissions is crucial for assessing potential environmental impacts and exploring potential applications of the pyrolysis byproducts.